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Compound of Interest

Compound Name: Cbz-NH-peg5-CH2cooh

Cat. No.: B1461838

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a
laboratory setting. Cbz-NH-peg5-CH2cooh is a research chemical, and its toxicological
properties have not been fully investigated.[1] Therefore, it must be handled with the utmost
care, assuming it is hazardous.[1][2][3] This guide is based on available information for
structurally related compounds and general laboratory safety principles. Always consult with
your institution's Environmental Health and Safety (EHS) department for specific guidance.

Introduction

Cbz-NH-peg5-CH2cooh is a heterobifunctional linker molecule commonly used in the
development of Proteolysis Targeting Chimeras (PROTACS) and other chemical biology tools. It
incorporates a carboxybenzyl (Cbz) protected amine, a polyethylene glycol (PEG) spacer, and
a terminal carboxylic acid. Due to its novel structure, comprehensive safety data is not readily
available. This guide aims to provide a summary of known information and best-practice
handling procedures to ensure the safety of laboratory personnel.

Hazard Identification and Assessment

As a compound with unknown toxicological properties, Cbz-NH-peg5-CH2cooh should be
treated as a hazardous substance.[2] The overall hazard profile can be inferred from its
constituent functional groups: the Cbz-protected amine, the PEG linker, and the carboxylic
acid.
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o Chz-Protected Amine: The Cbz group itself is generally stable. However, reagents used in its
synthesis, such as benzyl chloroformate, are toxic. While the final product is expected to be
less hazardous, care should be taken to avoid inhalation, ingestion, and skin contact.

o Polyethylene Glycol (PEG) Linker: PEGs and their derivatives are generally considered to
have low toxicity and are poorly absorbed through intact skin. They are not typically
associated with significant dermal or ocular irritation. However, they should not be applied to
damaged skin.

o Carboxylic Acid: Carboxylic acids are weak organic acids. While their acidity is weaker than
mineral acids, they can still be corrosive. The toxicity of monocarboxylic acids is generally
moderate to low and tends to decrease with increasing carbon chain length.

Based on a related compound, Cbz-NH-PEG3-CH2COOH, potential hazards may include:

Harmful if swallowed.

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

Physical and Chemical Properties

Property Value Source
CAS Number 1449390-66-2

Molecular Formula C20H31NO9

Molecular Weight 429.46 g/mol

Appearance Viscous Liquid

Purity =95%

Exposure Controls and Personal Protection

Given the unknown nature of the compound, stringent exposure controls must be implemented.
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Engineering Controls

e Fume Hood: All handling of Cbz-NH-peg5-CH2cooh, including weighing, reconstitution, and
aliquoting, should be performed in a certified chemical fume hood to minimize inhalation

exposure.

o Ventilation: Ensure the laboratory has adequate general ventilation.

| : . PPE)

PPE Type Specification Rationale

Provides protection against

o splashes. For prolonged or
) Nitrile or neoprene gloves. )
Hand Protection ] direct contact, consult glove
Inspect gloves prior to use. o
manufacturer's compatibility

data.
) ANSI z87.1-compliant safety Protects against splashes and
Eye Protection
glasses or goggles. aerosols.

. . Prevents contamination of
Skin and Body Protection Laboratory coat. )
personal clothing.

Not generally required when
handled in a fume hood. If
aerosols may be generated ) ]
) ) ] To prevent inhalation of
Respiratory Protection outside of a fume hood, ) )
) o airborne particles or aerosols.
consult with your institution's
EHS for appropriate respiratory

protection.

Handling and Storage
Safe Handling Procedures

¢ Assume Toxicity: Always handle this compound as if it were toxic.

» Avoid Contact: Avoid direct contact with skin, eyes, and clothing.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1461838?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1461838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Avoid Inhalation and Ingestion: Do not breathe dust, vapor, mist, or gas. Do not ingest.

Labeling: All containers must be clearly labeled with the chemical name and any known
hazard warnings.

Transport: When transporting the chemical, use appropriate secondary containment.

Housekeeping: Maintain a clean and organized work area to prevent accidental spills.

Storage

Condition Recommendation Source
Temperature -18°C for long-term storage.
Light Avoid light.

. Store away from strong
Incompatibilities o
oxidizing agents and bases.

Keep container tightly closed
Container in a dry and well-ventilated

place.

First Aid Measures

In case of exposure, seek immediate medical attention.
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.

Immediately wash off with soap and plenty of
i water for at least 15 minutes while removing
Skin Contact _ _ _
contaminated clothing and shoes. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Check for and remove
any contact lenses. Seek immediate medical

attention.

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . . . .
mouth with water. Seek immediate medical

attention.

Accidental Release and Disposal
Spill Response

o Small Spills: Absorb with an inert material (e.g., vermiculite, dry sand, or earth) and place in
a suitable container for chemical waste.

o Large Spills: Evacuate the area. Wear appropriate PPE and contain the spill. Prevent entry
into waterways, sewers, basements, or confined areas. Contact your institution's EHS for
assistance.

Waste Disposal

e Dispose of waste in accordance with all applicable federal, state, and local regulations. Do
not allow to enter drains or waterways.
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Experimental Workflow for Safe Handling

The following diagram outlines a general workflow for safely handling Cbz-NH-peg5-CH2cooh
in a research setting.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1461838?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1461838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Review Safety Information
(MSDS for related compounds, this guide)

Don Appropriate PPE
(Lab coat, gloves, eye protection)

'

Prepare Work Area
(Certified fume hood, spill kit ready)

Handling
y

Retrieve from Storage
(-18°C)

'

Equilibrate to Room Temperature
(in desiccator)

'

Weighing and Reconstitution
(Inside fume hood)

'
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I
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Caption: Safe handling workflow for Cbz-NH-peg5-CH2cooh.
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This comprehensive guide provides a framework for the safe handling of Cbz-NH-peg5-
CH2cooh. Adherence to these guidelines, in conjunction with standard laboratory safety
practices and institution-specific protocols, is essential for minimizing risk and ensuring a safe
research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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